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Introduction

Water hardness is a common quality parameter that is primarily determined by the
concentration of calcium (Ca?*) and magnesium (Mg?*) ions.[1][2] The determination of water
hardness is crucial in various fields, including industrial processes, environmental monitoring,
and drug development, where water quality can significantly impact outcomes. One of the most
reliable and widely used methods for determining total water hardness is through
complexometric titration with ethylenediaminetetraacetic acid (EDTA) using Eriochrome Black T
(EBT) as a metal ion indicator.[1][2][3][4] This method provides accurate and reproducible
results.[2]

Principle of the Method

Complexometric titration for water hardness is based on the reaction of Ca2* and Mg?* ions
with a chelating agent, EDTA.[1][2][5] The titration is carried out at a pH of approximately 10,
which is maintained by an ammonia buffer solution, to ensure the stability of the metal-EDTA
complexes.[1][2][6]

Eriochrome Black T is used as an indicator. In the presence of Ca?* and Mg2* ions at pH 10,
EBT forms a wine-red complex.[1][7][8] During the titration, the stronger chelating agent, EDTA,
is added and progressively binds with the free Ca?* and Mg?* ions.[1] Once all the free metal
ions have been complexed by EDTA, the EDTA then displaces the EBT from the metal-EBT
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complex. This releases the free indicator into the solution, causing a sharp color change from

wine-red to a distinct blue, which signals the endpoint of the titration.[1][7][8][9]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the determination of water

hardness using the Eriochrome Black T method.

Parameter

Value/Range

Notes

Reagents

Can be prepared from

Standard EDTA Solution 0.01 M analytical grade disodium
EDTA.[4][10][11]
A mixture of ammonium
Ammonia Buffer (pH 10) pH ~10 chloride and ammonium

hydroxide.[8][12]

Eriochrome Black T Indicator

3-5 drops per 50 mL sample

A solution of the dye in a

suitable solvent like ethanol.[1]

[3]

Sample and Titration

Water Sample Volume

50 mL or 100 mL

The volume can be adjusted
based on the expected
hardness.[1][12]

Titration Endpoint

Wine-red to blue

The color change should be
sharp and distinct.[1][7][8]

Precision and Accuracy

Relative Standard Deviation

3% - 7% for mean hardness of
50.5 - 312 mg/L

Precision varies with the

concentration of hardness.[2]

Experimental Protocol

1. Reagent Preparation
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e 0.01 M Standard EDTA Solution:

o Dry analytical grade disodium ethylenediaminetetraacetate (NazH2EDTA-2H20) at 80°C
for 1-2 hours.[4][11]

o Accurately weigh approximately 3.7224 g of the dried reagent.[10]

o Dissolve the weighed EDTA in distilled or deionized water in a 1 L volumetric flask and
make up to the mark.[10][11]

o Ammonia Buffer Solution (pH 10):

o Dissolve 67.5 g of ammonium chloride (NH4Cl) in 570 mL of concentrated ammonium
hydroxide (NH4OH).[8]

o Dilute the solution to 1 L with distilled water.[8]

o Safety Note: Concentrated ammonia is corrosive and should be handled in a fume hood
with appropriate personal protective equipment.[5]

e Eriochrome Black T Indicator Solution:

o Dissolve 0.4-0.5 g of Eriochrome Black T powder in 100 mL of a suitable solvent such as
95% ethyl alcohol.[3][8] Some formulations may include other reagents like hydroxylamine
hydrochloride to improve stability.[3][8]

2. Titration Procedure

o Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a clean
250 mL conical flask.[1][7]

e pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the water sample to adjust the
pH to approximately 10.[1][7]

« Indicator Addition: Add 3-5 drops of the Eriochrome Black T indicator solution to the flask.
The solution should turn a wine-red color if hardness is present.[1][3][7]
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e Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume.
Titrate the water sample with the EDTA solution, swirling the flask continuously.[1][2]

» Endpoint Determination: As the endpoint is approached, the color of the solution will change
from wine-red to purple and finally to a clear blue. The endpoint is reached when the last
tinge of red disappears.[1][7][8]

¢ Record Volume: Record the final volume of the EDTA solution used.

» Replicate: Repeat the titration at least two more times with fresh samples to ensure
concordant results.[7]

3. Calculation of Total Hardness

The total hardness of the water sample is calculated as milligrams of calcium carbonate
(CaCO:s) per liter (mg/L), which is equivalent to parts per million (ppm). The calculation is as
follows:

Total Hardness (as mg/L CaCOs) = (V_EDTA x M_EDTA x 100.09 x 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used in the titration (L)

M_EDTA = Molarity of the EDTA solution (mol/L)

100.09 = Molar mass of CaCOs (. g/mol)

1000 = Conversion factor from g to mg

V_sample = Volume of the water sample used (L)
Interferences

Certain metal ions such as iron, copper, and aluminum can interfere with the titration by forming
stable complexes with EDTA or the indicator, leading to fading or indistinct endpoints.[2][9]
Masking agents can be used to mitigate these interferences. Suspended or colloidal organic
matter can also interfere with the endpoint and should be removed by filtration if present.[9]
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Experimental Workflow Diagram

1. Prepare Water Sample
(e.g., 50 mL)
2. Add Ammonia Buffer
(pH 10)
3. Add Eriochrome Black T
Indicator

l

Observe Wine-Red Color

4, Titrate with
Standard EDTA Solution

l

5. Observe Endpoint
(Color change to Blue)

6. Record Volume
of EDTA Used

7. Calculate Total Hardness

Click to download full resolution via product page
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Caption: Workflow for determining water hardness via complexometric titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

